Cas no 2171555-58-9 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid
• CAS No: 2171555-58-9
• MF: C₂₇H₂₈N₂O₅S
• MW: 492.586626052856
• CID: 6406111
• PubChem ID: 165812876
• Update Time: 2025-10-28

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid
• 2171555-58-9
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2-(thiophen-2-yl)acetic acid
• EN300-1484264

• Inchi： 1S/C27H28N2O5S/c1-27(2,14-13-23(30)28-24(25(31)32)22-12-7-15-35-22)29-26(33)34-16-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-12,15,21,24H,13-14,16H2,1-2H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： CGMKHAMYNCREHK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)NC(CCC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 492.17189317g/mol
• Monoisotopic Mass: 492.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 133Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid

Recent Advances in the Study of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid (CAS: 2171555-58-9)

The compound 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid (CAS: 2171555-58-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiophene moiety, has shown promising potential in various applications, ranging from peptide synthesis to drug development. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have focused on the synthetic pathways and optimization strategies for 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid. Researchers have employed solid-phase peptide synthesis (SPPS) techniques, leveraging the Fmoc group for temporary protection of the amino group during the synthesis process. The thiophene moiety, known for its electron-rich properties, has been explored for its role in enhancing the compound's stability and reactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been utilized to confirm the structural integrity and purity of the synthesized compound, ensuring its suitability for further biological evaluations.

In the realm of biological applications, preliminary investigations have revealed that 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid exhibits notable interactions with specific protein targets. Molecular docking studies suggest that the compound may bind to enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its structural similarity to naturally occurring amino acids has prompted studies into its role as a building block for novel peptide-based therapeutics. These findings underscore the compound's versatility and its potential to address unmet medical needs.

Further research has explored the pharmacokinetic and pharmacodynamic properties of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid. In vitro and in vivo studies have demonstrated its moderate bioavailability and favorable tissue distribution profiles. However, challenges related to metabolic stability and potential off-target effects remain areas of active investigation. Researchers are currently exploring structural modifications to enhance the compound's efficacy and reduce any adverse effects, paving the way for its eventual translation into clinical applications.

In conclusion, 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2-(thiophen-2-yl)acetic acid (CAS: 2171555-58-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable candidate for further exploration. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacological properties, and expand its therapeutic potential. As research progresses, this compound may emerge as a key player in the development of next-generation therapeutics for a variety of diseases.